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Compound of Interest

Compound Name: Merphos

Cat. No.: B029040

For Researchers, Scientists, and Drug Development Professionals

Introduction

Merphos, an organothiophosphate, was historically utilized as a cotton defoliant. Its chemical
properties and biological activity, primarily the inhibition of acetylcholinesterase, have been
subjects of scientific interest. This guide provides a comprehensive overview of the chemical
and physical characteristics of Merphos, detailed experimental methodologies for their
determination, and visual representations of its metabolic pathway and analytical workflow.
Although its use as a pesticide has been discontinued in many regions, including the United
States and the European Union, its chemical profile remains relevant for environmental
monitoring and toxicological studies.

Chemical and Physical Properties of Merphos

The fundamental chemical and physical properties of Merphos are summarized in the table
below. These characteristics are crucial for understanding its environmental fate, transport, and
biological interactions.
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Property Value
IUPAC Name tris(butylsulfanyl)phosphane[1]
CAS Number 150-50-5[1][2]

Molecular Formula

C12H27PS3[1][2][3]

Molecular Weight

298.5 g/mol [1][4]

Physical State

Pale amber liquid, emulsifiable oil[1]

Odor Mild characteristic odor[1]
Boiling Point 115-134 °C at 0.08 mmHg[1]
Melting Point Not available

Density 0.99-1.01 g/cm3 at 20 °CJ[1]

Vapor Pressure

2.0 x 1075 mmHg[1]

Water Solubility

Sparingly soluble[1]

Solubility in Organic Solvents

Soluble in acetone, ethanol, benzene, hexane,

kerosene, and diesel oil[1][4]

Flash Point

146 °C (295 °F)[1]

Experimental Protocols

The determination of the chemical and physical properties of pesticides like Merphos is

governed by standardized international guidelines, primarily those established by the

Organisation for Economic Co-operation and Development (OECD). These protocols ensure

data consistency and reliability for regulatory and scientific purposes.

Determination of Boiling Point (Following OECD

Guideline 103)

The boiling point of Merphos was likely determined using a method compliant with OECD

Guideline 103.[4][5][6] This guideline outlines several methods, with the dynamic method being

common for substances like Merphos.
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Methodology:

o Apparatus: A dynamic boiling point apparatus consists of a heated sample vessel equipped
with a thermometer, a pressure sensor, and a reflux condenser.

e Procedure:

[¢]

A sample of Merphos is placed in the vessel.

o

The pressure in the apparatus is reduced to a specific value (e.g., 0.08 mmHg).

[e]

The sample is heated, and the temperature and pressure are continuously monitored.

o

The boiling point is the temperature at which the vapor pressure of the substance equals
the applied pressure, observed as a stable temperature reading during boiling.

o

This process is repeated at various pressures to establish a vapor pressure curve.

Determination of Water Solubility (Following OECD
Guideline 105)

The water solubility of Merphos, being sparingly soluble, would be determined following the
principles of OECD Guideline 105.[1][3][7][8] The flask method is suitable for this level of
solubility.

Methodology:

o Apparatus: A constant temperature water bath, flasks with stoppers, and an analytical
instrument for quantification (e.g., Gas Chromatograph).

e Procedure:
o An excess amount of Merphos is added to a flask containing purified water.

o The flask is sealed and agitated in a constant temperature bath (e.g., 20°C) for a
prolonged period to ensure equilibrium is reached.

o The solution is then centrifuged or filtered to remove undissolved Merphos.
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o The concentration of Merphos in the aqueous phase is determined using a suitable
analytical method, such as gas chromatography with a phosphorus-specific detector.

o The experiment is repeated to ensure the saturation concentration has been reached.

Determination of Hydrolysis Rate (Following OECD
Guideline 111)

The rate of hydrolysis of Merphos in water is a critical parameter for assessing its
environmental persistence and is determined according to OECD Guideline 111.[2][9][10][11]
[12]

Methodology:

o Apparatus: Sterile buffer solutions at different pH values (e.g., 4, 7, and 9), constant
temperature incubator, and an analytical instrument for quantification.

e Procedure:

o A sterile aqueous buffer solution of a specific pH is spiked with a known concentration of
Merphos.

o The solution is incubated in the dark at a constant temperature.
o Aliquots are taken at various time intervals.

o The concentration of the remaining Merphos and any degradation products are quantified
using an appropriate analytical technique.

o The rate of hydrolysis is determined by plotting the concentration of Merphos against time
and calculating the half-life at each pH.

Chemical Reactivity and Pathways
Oxidation of Merphos

A primary reaction of Merphos in the environment and in biological systems is its oxidation to
S,S,S-tributyl phosphorotrithioate, also known as DEF or tribufos. This transformation is a
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critical activation step, as the oxidized form is a more potent inhibitor of acetylcholinesterase.

Oxidation of Merphos to its active form, DEF.

Acetylcholinesterase Inhibition Pathway

The primary mechanism of toxicity for Merphos and its oxidized metabolite, DEF, is the
inhibition of the enzyme acetylcholinesterase (AChE). AChE is crucial for the termination of
nerve impulses by hydrolyzing the neurotransmitter acetylcholine.
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Normal Synaptic Transmission Inhibition by Merphos (DEF)

Acetylcholine (ACh)

Merphos (as DEF) ACh Accumulation

xcessive Binding

Binds to Receptor

Inhibited AChE

Acetylcholinesterase (AChE)

Choline + Acetate

1. Soil Sample Collection

2. Solvent Extraction
(e.g., with acetonitrile or acetone/hexane)

3. Solid-Phase Extraction (SPE) Cleanup
(to remove interfering matrix components)

4. Solvent Evaporation and Reconstitution

5. Gas Chromatography (GC) Analysis
(with Flame Photometric Detector - FPD)

6. Data Analysis and Quantification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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